Cas no 1899124-16-3 (3-(oxan-2-yl)prop-2-en-1-amine)

• Product Name: 3-(oxan-2-yl)prop-2-en-1-amine
• CAS No: 1899124-16-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6278000
• PubChem ID: 131367578
• Update Time: 2025-06-07

3-(oxan-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(oxan-2-yl)prop-2-en-1-amine
• EN300-1822576
• 1899124-16-3

• Inchi： 1S/C8H15NO/c9-6-3-5-8-4-1-2-7-10-8/h3,5,8H,1-2,4,6-7,9H2/b5-3+
• InChI Key： SGAXIGIJWAXYCK-HWKANZROSA-N
• SMILES： O1CCCCC1/C=C/CN

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(oxan-2-yl)prop-2-en-1-amine

Professional Introduction to 3-(oxan-2-yl)prop-2-en-1-amine (CAS No. 1899124-16-3)

3-(oxan-2-yl)prop-2-en-1-amine, with the chemical identifier CAS No. 1899124-16-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of an oxane ring linked to an allylamine moiety suggests a versatile scaffold that could be exploited for various biochemical interactions.

The structural motif of 3-(oxan-2-yl)prop-2-en-1-amine combines the rigidity of the cyclic ether with the reactivity of the allylamine group. This combination makes it a promising candidate for further derivatization and functionalization, enabling the design of novel pharmacophores. The oxane ring, a six-membered heterocycle containing two oxygen atoms, provides stability while maintaining flexibility, which is crucial for fitting into biological targets such as enzymes and receptors.

In recent years, there has been growing interest in heterocyclic compounds as they often exhibit enhanced binding affinity and selectivity in biological systems. The oxane ring in 3-(oxan-2-yl)prop-2-en-1-amine is particularly noteworthy, as it has been shown to improve metabolic stability and reduce toxicity in drug candidates. This property is highly valued in pharmaceutical development, where minimizing side effects is paramount.

The allylamine moiety in this compound introduces a site for further chemical modification. Allyl groups are known for their ability to participate in various reactions, including nucleophilic additions and cross-coupling reactions, which are widely used in synthetic organic chemistry. This reactivity allows for the creation of diverse derivatives with tailored properties, making 3-(oxan-2-yl)prop-2-en-1-amine a versatile building block for medicinal chemists.

Recent studies have highlighted the potential of oxane-containing compounds in addressing various therapeutic areas. For instance, derivatives of oxanes have been explored as inhibitors of enzyme targets involved in inflammatory diseases and cancer. The structural features of 3-(oxan-2-yl)prop-2-en-1-amine, particularly the oxane ring and the allylamine group, align well with these therapeutic goals.

The pharmacological activity of a compound is often determined by its ability to interact with biological targets at the molecular level. The unique electronic distribution and steric environment provided by the oxane ring and allylamine moiety in 3-(oxan-2-yl)prop-2-en-1-amine suggest that it could exhibit inhibitory effects on specific enzymes or receptors. This has prompted researchers to investigate its potential as a lead compound for drug development.

In addition to its pharmacological potential, 3-(oxan-2-yl)prop-2-en-1-amine may find applications in material science and chemical synthesis. The combination of functional groups makes it a valuable intermediate for constructing more complex molecules with desired properties. Its reactivity and stability make it suitable for use in multi-step synthetic routes, where precise control over reaction outcomes is essential.

The synthesis of 3-(oxan-2-yloxy)propa...